6-[Methyl(2,2,2-trifluoroethyl)amino]pyridine-3-boronic Acid Pinacol Ester

• Molecular Formula: C14H20BF3N2O2
• Molecular Weight: 316.13 g/mol
• IUPAC Name: N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(2,2,2-trifluoroethyl)pyridin-2-amine
• InChI: InChI=1S/C14H20BF3N2O2/c1-12(2)13(3,4)22-15(21-12)10-6-7-11(19-8-10)20(5)9-14(16,17)18/h6-8H,9H2,1-5H3
• InChI Key: FXLRFAFLVDYBEW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)N(C)CC(F)(F)F

Description

6-[Methyl(2,2,2-trifluoroethyl)amino]pyridine-3-boronic acid pinacol ester is a boronic ester derivative featuring a pyridine core substituted with a methyl(trifluoroethyl)amino group at the 6-position and a pinacol-protected boronic acid moiety at the 3-position. This compound is structurally designed for applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry and drug discovery for constructing biaryl systems . The trifluoroethyl group introduces strong electron-withdrawing effects, which may enhance the stability of the boronic ester and modulate its reactivity in coupling reactions .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares the target compound with structurally related pyridine boronic acid pinacol esters, highlighting substituent effects on molecular properties and applications:

Compound Name	Substituent(s)	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	Reference ID
6-[Methyl(2,2,2-Trifluoroethyl)Amino]Pyridine-3-Boronic Acid Pinacol Ester	Methyl(trifluoroethyl)amino at C6	~315.1 (estimated)	N/A	Enhanced stability due to CF3 group; potential use in fluorinated drug intermediates
6-Ethylpyridine-3-Boronic Acid Pinacol Ester	Ethyl at C6	221.06	741709-61-5	Used in cross-coupling for agrochemicals; lower cost (€102/g)
6-Methoxy-2-Methylpyridine-3-Boronic Acid Pinacol Ester	Methoxy at C6, methyl at C2	249.11	N/A	Electron-donating groups improve solubility; 96% purity available
2-Amino-4-Fluoropyridine-5-Boronic Acid Pinacol Ester	Amino at C2, fluoro at C4	238.04	N/A	Polar groups enhance aqueous compatibility; stock available
6-(Trifluoromethyl)-4-Methylpyridin-3-Boronic Acid Pinacol Ester	CF3 at C6, methyl at C4	287.09	1612287-99-6	High lipophilicity; >95% purity; used in fluorinated ligands
6-(N-Boc-Methylamino)Pyridine-3-Boronic Acid Pinacol Ester	Boc-protected methylamino at C6	336.21	1032758-87-4	Boc group enables controlled deprotection; 95% purity

Reactivity and Stability Trends

• Electron-Withdrawing Groups (EWGs): The trifluoroethyl group in the target compound likely reduces electron density at the boron center, slowing hydrolysis compared to electron-donating analogs like 6-methoxy derivatives . This stability is advantageous for long-term storage and multi-step syntheses.
• Steric Effects: Bulky substituents (e.g., trifluoroethyl) may hinder coupling efficiency in sterically demanding reactions, whereas smaller groups (e.g., ethyl, methoxy) facilitate faster cross-coupling .
• Fluorine-Containing Analogs: Compounds with CF3 groups (e.g., 6-(trifluoromethyl)-4-methylpyridin-3-boronic ester) exhibit increased metabolic stability in vivo, making them valuable in pharmacokinetic optimization .

Commercial Availability and Pricing

• Ethyl and methoxy-substituted variants are more affordable (e.g., €102/g for 6-ethylpyridine-3-boronic ester), reflecting simpler synthesis and higher demand .

Stability and Handling

• Pinacol esters generally require storage at ambient temperatures to prevent boronic acid liberation . Trifluoroethyl-substituted derivatives may offer improved shelf life due to reduced sensitivity to moisture .